Cas no 941996-07-2 (N'-2-(4-chlorophenyl)ethyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide)

• Product Name: N'-2-(4-chlorophenyl)ethyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide
• CAS No: 941996-07-2
• MF: C₁₈H₂₃ClN₂O₄
• MW: 366.839224100113
• CID: 5503396
• Update Time: 2025-07-13

N'-2-(4-chlorophenyl)ethyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(4-chlorophenyl)ethyl]-N2-(1,4-dioxaspiro[4.4]non-2-ylmethyl)-
• N'-2-(4-chlorophenyl)ethyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide

• Inchi： 1S/C18H23ClN2O4/c19-14-5-3-13(4-6-14)7-10-20-16(22)17(23)21-11-15-12-24-18(25-15)8-1-2-9-18/h3-6,15H,1-2,7-12H2,(H,20,22)(H,21,23)
• InChI Key： QZRNJAMKXLOZQE-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(Cl)C=C1)(=O)C(NCC1COC2(CCCC2)O1)=O

Additional information on N'-2-(4-chlorophenyl)ethyl-N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)ethanediamide

N'-2-(4-chlorophenyl)ethyl-N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)ethanediamide (CAS No. 941996-07-2): A Comprehensive Overview

N'-2-(4-chlorophenyl)ethyl-N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)ethanediamide (CAS No. 941996-07-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique structure that combines a chlorinated phenyl group with a dioxaspiro ring system, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of N'-2-(4-chlorophenyl)ethyl-N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)ethanediamide is characterized by its spirocyclic framework, which provides enhanced stability and specific interactions with biological targets. The presence of the chlorinated phenyl group adds to the compound's hydrophobicity and can influence its binding affinity to receptors or enzymes. The dioxaspiro ring system, on the other hand, introduces rigidity and conformational constraints that can enhance the compound's selectivity and potency.

Recent studies have highlighted the potential of N'-2-(4-chlorophenyl)ethyl-N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)ethanediamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases involved in cancer pathways. The ability to selectively target these kinases without affecting other cellular processes makes it a promising lead for the development of novel anticancer agents.

In addition to its anticancer properties, N'-2-(4-chlorophenyl)ethyl-N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)ethanediamide has also been investigated for its potential in neurodegenerative diseases. Studies have demonstrated that this compound can modulate key signaling pathways associated with neuroprotection and neuroinflammation. Its ability to cross the blood-brain barrier (BBB) further enhances its therapeutic potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N'-2-(4-chlorophenyl)ethyl-N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)ethanediamide have been extensively studied to optimize its bioavailability and reduce potential side effects. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further clinical evaluation. Ongoing clinical trials are currently assessing its safety and efficacy in human subjects.

Synthesis of N'-2-(4-chlorophenyl)ethyl-N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)ethanediamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the dioxaspiro ring system through intramolecular cyclization reactions and the subsequent functionalization of the chlorinated phenyl group. Advances in synthetic methodologies have enabled researchers to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

The structural versatility of N'-2-(4-chlorophenyl)ethyl-N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)ethanediamide has also led to its exploration as a scaffold for drug design. By modifying various functional groups within the molecule, chemists can fine-tune its pharmacological properties to address specific therapeutic needs. For example, substituting the chlorinated phenyl group with other aromatic or heterocyclic moieties can alter the compound's binding affinity and selectivity towards different biological targets.

In conclusion, N'-2-(4-chlorophenyl)ethyl-N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)ethanediamide (CAS No. 941996-07-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent in various disease areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.